REACTION_CXSMILES
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[C:1]1([CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1)[OH:2].[OH-].[K+].[Br:11][CH2:12][CH2:13][CH2:14][CH2:15]Br>CO>[Br:11][CH2:12][CH2:13][CH2:14][CH2:15][O:2][C:1]1[CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1 |f:1.2|
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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C1(O)=CC=C(O)C=C1
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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2.7 mL
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Type
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reactant
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Smiles
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BrCCCCBr
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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After the addition
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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Type
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CUSTOM
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Details
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quenched with water (100 mL)
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with EtOAc (2×50 mL)
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Type
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WASH
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Details
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The combined organic layer was washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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brine, and dried over Na2SO4
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Type
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CUSTOM
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Details
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to give a colorless oil, which
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Type
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CUSTOM
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Details
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was purified by column chromatography
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Name
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Type
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product
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Smiles
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BrCCCCOC1=CC=C(C=C1)O
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 3.26 mmol | |
AMOUNT: MASS | 0.8 g | |
YIELD: PERCENTYIELD | 18% | |
YIELD: CALCULATEDPERCENTYIELD | 17.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |